Cas no 24445-11-2 (1H-Pyrrole-3-carboxaldehyde,4-acetyl-)

• Product Name: 1H-Pyrrole-3-carboxaldehyde,4-acetyl-
• CAS No: 24445-11-2
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 240646
• PubChem ID: 45085495
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxaldehyde,4-acetyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde,4-acetyl-
• Pyrrole-3-carboxaldehyde,4-acetyl- (8CI)
• 4-acetyl-1H-pyrrole-3-carbaldehyde
• 24445-11-2
• DTXSID50665825
• AKOS006357361

• Inchi： 1S/C7H7NO2/c1-5(10)7-3-8-2-6(7)4-9/h2-4,8H,1H3
• InChI Key： ORUDJQBGSUIFRQ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CNC=C1C=O

Computed Properties

• Exact Mass: 137.04771
• Monoisotopic Mass: 137.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 49.93